Benzyl 4-hydroxy-2-(3-hydroxypropyl)-4-(2-methoxyphenyl)piperidine-1-carboxylate

• Molecular Formula: C23H29NO5
• Molecular Weight: 399.5 g/mol
• IUPAC Name: benzyl 4-hydroxy-2-(3-hydroxypropyl)-4-(2-methoxyphenyl)piperidine-1-carboxylate
• InChI: InChI=1S/C23H29NO5/c1-28-21-12-6-5-11-20(21)23(27)13-14-24(19(16-23)10-7-15-25)22(26)29-17-18-8-3-2-4-9-18/h2-6,8-9,11-12,19,25,27H,7,10,13-17H2,1H3
• InChI Key: RLHUUWZGXAPKJV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2(CCN(C(C2)CCCO)C(=O)OCC3=CC=CC=C3)O

Description

Benzyl 4-hydroxy-2-(3-hydroxypropyl)-4-(2-methoxyphenyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C23H29NO5 and its molecular weight is 399.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of benzyl 2-allyl-4-hydroxy-4-(2-methoxyphenyl)piperidine-1-carboxylate 131 (220 mg, 0.58 mmol) in THF (2 mL), 0.5 M of 9-BBN in THF (3.5 mL) was added. The reaction solution was stirred at r.t for 16 hr and then 10% NaOH (3 mL) and H2O2 (3 mL) were added. After stirring for 30 mins, the reaction mixture was extracted with ethyl acetate. After removal of solvent, the crude product was purified by silica gel chromatography (gradient, 30% to 75% EtOAc/hexanes) to give benzyl 4-hydroxy-2-(3-hydroxypropyl)-4-(2-methoxyphenyl)piperidine-1-carboxylate 132. LC/MS RT (2.25 min method)=1.228 min. Mass observed: 400.2 (M+H).